![molecular formula C18H16N2O2 B4394815 N-(2,4-dimethylphenyl)-2-hydroxy-4-quinolinecarboxamide CAS No. 171204-23-2](/img/structure/B4394815.png)
N-(2,4-dimethylphenyl)-2-hydroxy-4-quinolinecarboxamide
Overview
Description
N-(2,4-dimethylphenyl)-2-hydroxy-4-quinolinecarboxamide, also known as DMQX, is a chemical compound that belongs to the quinolinecarboxamide family. It is a potent antagonist of the AMPA receptor, which is a subtype of glutamate receptor that plays a crucial role in excitatory neurotransmission in the central nervous system. DMQX has been extensively studied for its pharmacological properties and potential therapeutic applications.
Mechanism of Action
N-(2,4-dimethylphenyl)-2-hydroxy-4-quinolinecarboxamide acts as a competitive antagonist of the AMPA receptor, which is a subtype of glutamate receptor that plays a crucial role in excitatory neurotransmission in the central nervous system. By binding to the AMPA receptor, N-(2,4-dimethylphenyl)-2-hydroxy-4-quinolinecarboxamide prevents the activation of the receptor by glutamate, which in turn blocks the transmission of excitatory signals in the brain. This mechanism of action makes N-(2,4-dimethylphenyl)-2-hydroxy-4-quinolinecarboxamide a potential candidate for the treatment of various neurological disorders.
Biochemical and Physiological Effects:
N-(2,4-dimethylphenyl)-2-hydroxy-4-quinolinecarboxamide has been shown to have potent effects on the central nervous system. It can block the transmission of excitatory signals in the brain, which can lead to a reduction in seizures and other neurological symptoms. N-(2,4-dimethylphenyl)-2-hydroxy-4-quinolinecarboxamide has also been shown to have analgesic effects, as it can block the transmission of pain signals in the spinal cord. However, N-(2,4-dimethylphenyl)-2-hydroxy-4-quinolinecarboxamide can also have negative effects on the central nervous system, such as impairing learning and memory.
Advantages and Limitations for Lab Experiments
N-(2,4-dimethylphenyl)-2-hydroxy-4-quinolinecarboxamide has several advantages for lab experiments. It is a potent and selective antagonist of the AMPA receptor, which makes it a useful tool for studying the role of this receptor in various biological processes. N-(2,4-dimethylphenyl)-2-hydroxy-4-quinolinecarboxamide is also relatively easy to synthesize, which makes it readily available for research purposes. However, N-(2,4-dimethylphenyl)-2-hydroxy-4-quinolinecarboxamide has several limitations for lab experiments. It can have off-target effects on other receptors, which can complicate the interpretation of results. N-(2,4-dimethylphenyl)-2-hydroxy-4-quinolinecarboxamide can also have negative effects on learning and memory, which can affect the results of behavioral experiments.
Future Directions
There are several future directions for research on N-(2,4-dimethylphenyl)-2-hydroxy-4-quinolinecarboxamide. One potential direction is to study the potential therapeutic applications of N-(2,4-dimethylphenyl)-2-hydroxy-4-quinolinecarboxamide in neurological disorders such as epilepsy, stroke, and neurodegenerative diseases. Another direction is to study the potential use of N-(2,4-dimethylphenyl)-2-hydroxy-4-quinolinecarboxamide in pain management. Further research is also needed to fully understand the mechanism of action of N-(2,4-dimethylphenyl)-2-hydroxy-4-quinolinecarboxamide and its effects on the central nervous system. Finally, there is a need for the development of more selective and potent AMPA receptor antagonists that can be used for both research and therapeutic purposes.
Scientific Research Applications
N-(2,4-dimethylphenyl)-2-hydroxy-4-quinolinecarboxamide has been extensively studied for its pharmacological properties and potential therapeutic applications. It has been shown to be a potent antagonist of the AMPA receptor and can block the excitatory neurotransmission in the central nervous system. This makes it a potential candidate for the treatment of various neurological disorders such as epilepsy, stroke, and neurodegenerative diseases. N-(2,4-dimethylphenyl)-2-hydroxy-4-quinolinecarboxamide has also been studied for its potential use in pain management, as it can block the transmission of pain signals in the spinal cord.
properties
IUPAC Name |
N-(2,4-dimethylphenyl)-2-oxo-1H-quinoline-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O2/c1-11-7-8-15(12(2)9-11)20-18(22)14-10-17(21)19-16-6-4-3-5-13(14)16/h3-10H,1-2H3,(H,19,21)(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJLHTQTXRUFTJM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C2=CC(=O)NC3=CC=CC=C32)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30169033 | |
Record name | 4-Quinolinecarboxamide, 1,2-dihydro-N-(2,4-dimethylphenyl)-2-oxo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30169033 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Quinolinecarboxamide, 1,2-dihydro-N-(2,4-dimethylphenyl)-2-oxo- | |
CAS RN |
171204-23-2 | |
Record name | 4-Quinolinecarboxamide, 1,2-dihydro-N-(2,4-dimethylphenyl)-2-oxo- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0171204232 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Quinolinecarboxamide, 1,2-dihydro-N-(2,4-dimethylphenyl)-2-oxo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30169033 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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